Cas no 117499-28-2 (Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI))

Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI) structure
117499-28-2 structure
Product Name:Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI)
CAS No:117499-28-2
MF:C24H32Br2O2
MW:512.317686080933
CID:132786
PubChem ID:14532811
Update Time:2025-04-19

Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI)
    • 1,1'-[1,12-Dodecanediylbis(oxy)]bis(4-bromobenzene)
    • 1,2-BIS-(P-BROMOPHENOXY)DODECANE
    • 117499-28-2
    • 1-Bromo-4-[12-(4-bromophenoxy)dodecoxy]benzene
    • Inchi: 1S/C24H32Br2O2/c25-21-11-15-23(16-12-21)27-19-9-7-5-3-1-2-4-6-8-10-20-28-24-17-13-22(26)14-18-24/h11-18H,1-10,19-20H2
    • InChI Key: IJWLSLGKXMUVJW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCCCCCCCCCCCCOC1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 510.07696
  • Monoisotopic Mass: 510.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 9.6

Experimental Properties

  • PSA: 18.46
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